Cas no 35531-74-9 (Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-)

• Product Name: Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-
• CAS No: 35531-74-9
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 305614
• PubChem ID: 193726
• Update Time: 2025-04-19

Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)-
• Pregn-4-en-3-one, 11,20,21-trihydroxy-, (11beta)-
• DTXSID20956919
• 4-Pregnene-11,20,21-triol-3-one
• (8S,9S,10R,11S,13S,14S,17S)-17-(1,2-dihydroxyethyl)-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 20-Dhcs
• 11,20,21-trihydroxypregn-4-en-3-one
• 35531-74-9
• 20-Dihydrocorticosterone

• Inchi： 1S/C21H32O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-19,22,24-25H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,18?,19+,20-,21-/m0/s1
• InChI Key： DCMCEXCRUWBAFV-LPQWTHIFSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@H](C(CO)O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids